Cas no 60601-06-1 (ethyl trans-3-aminocyclohexanecarboxylate)

• Product Name: ethyl trans-3-aminocyclohexanecarboxylate
• CAS No: 60601-06-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD31925500
• CID: 3411220
• PubChem ID: 40500204
• Update Time: 2025-04-21

ethyl trans-3-aminocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 3-AMINO-, ETHYL ESTER, TRANS-
• Cyclohexanecarboxylic acid, 3-amino-, ethyl ester,trans-
• ethyl trans-3-aminocyclohexanecarboxylate
• trans-3-Amino-cyclohexanecarboxylic acid ethyl ester
• Rel-ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate
• (1R,3R)-Ethyl 3-aminocyclohexanecarboxylate
• EN300-22822926
• rac-ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate
• ethyl (1R,3R)-3-aminocyclohexane-1-carboxylate
• 60601-06-1
• EN300-2581413
• 1810774-45-8
• SCHEMBL16015156

• MDL： MFCD31925500
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7-8H,2-6,10H2,1H3/t7-,8-/m1/s1
• InChI Key： VALZPPHHDRBGHU-HTQZYQBOSA-N
• SMILES： [C@@H]1(C(OCC)=O)CCC[C@@H](N)C1

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives